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Compound of Interest

Compound Name: GBR 12935

Cat. No.: B1674642 Get Quote

For researchers and scientists in the field of drug development, the safe handling and disposal

of chemical compounds are critical for maintaining a secure laboratory environment and

ensuring environmental protection. This guide provides a comprehensive, step-by-step

procedure for the proper disposal of GBR 12935, a potent and selective dopamine reuptake

inhibitor and a piperazine derivative.[1][2][3] Adherence to these protocols is essential for

minimizing risks and complying with safety regulations.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures for GBR 12935, it is imperative to consult the specific

Safety Data Sheet (SDS) provided by the manufacturer. Always handle this compound in a

well-ventilated area and wear appropriate Personal Protective Equipment (PPE), including

safety goggles, chemical-resistant gloves, and a lab coat.[4]
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Parameter Information Source

Chemical Name
1-[2-(diphenylmethoxy)ethyl]-4-

(3-phenylpropyl)piperazine
[5]

Synonyms GBR 12935 [1]

Primary Hazards

As a piperazine derivative,

potential for skin and eye

irritation.[4] Potent biological

activity as a dopamine

reuptake inhibitor.[2][3]

[2][3][4]

Personal Protective Equipment

(PPE)

Safety goggles/glasses,

chemical-resistant gloves,

protective clothing.

[4]

Handling

Use in a well-ventilated area;

avoid contact with skin and

eyes.

[4]

Storage of Waste

Store in a cool, dry, well-

ventilated, and secure area in

a tightly sealed, properly

labeled hazardous waste

container.

[6][7]

Spill Procedure

Absorb with inert material (e.g.,

sand, vermiculite), place in a

suitable container for disposal,

and clean the spill area

thoroughly.[4][7]

[4][7]

Primary Disposal Method
Incineration in a licensed

hazardous waste facility.[6]
[6]

Alternative Disposal Method
Offer to a licensed hazardous

material disposal company.[6]
[6]

Environmental Precautions
Do not dispose of down the

drain or in regular trash.[6]
[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.caymanchem.com/product/17700/gbr-12935-(hydrochloride)
https://en.wikipedia.org/wiki/GBR-12935
https://www.benchchem.com/pdf/Safe_Disposal_of_N_2_Hydroxyethyl_piperazine_d4_A_Procedural_Guide.pdf
https://www.medchemexpress.com/gbr-12935.html
https://www.medchemexpress.com/GBR-12935-dihydrochloride.html
https://www.medchemexpress.com/gbr-12935.html
https://www.medchemexpress.com/GBR-12935-dihydrochloride.html
https://www.benchchem.com/pdf/Safe_Disposal_of_N_2_Hydroxyethyl_piperazine_d4_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_N_2_Hydroxyethyl_piperazine_d4_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_N_2_Hydroxyethyl_piperazine_d4_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_1_Piperazin_2_yl_ethanol_A_Procedural_Guide.pdf
https://datasheets.scbt.com/sc-212561.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_N_2_Hydroxyethyl_piperazine_d4_A_Procedural_Guide.pdf
https://datasheets.scbt.com/sc-212561.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_N_2_Hydroxyethyl_piperazine_d4_A_Procedural_Guide.pdf
https://datasheets.scbt.com/sc-212561.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_1_Piperazin_2_yl_ethanol_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_1_Piperazin_2_yl_ethanol_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_1_Piperazin_2_yl_ethanol_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_1_Piperazin_2_yl_ethanol_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_1_Piperazin_2_yl_ethanol_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_1_Piperazin_2_yl_ethanol_A_Procedural_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Disposal Protocol
1. Risk Assessment and Preparation:

Review the Safety Data Sheet (SDS) for GBR 12935.

Ensure a designated and properly labeled hazardous waste container is available. The

container must be leak-proof and chemically compatible.[6]

Verify that all personnel involved are trained in handling hazardous chemical waste.

2. Waste Collection:

Carefully transfer any waste containing GBR 12935 into the designated hazardous waste

container.[4]

This includes unused or expired product, contaminated materials (e.g., pipette tips, weighing

paper), and solutions.

Avoid mixing with incompatible materials.[7] Keep the container tightly sealed when not in

use to prevent the release of vapors.[6]

3. Decontamination of Empty Containers:

Triple rinse empty containers with a suitable solvent (e.g., ethanol or another solvent

recommended in the SDS).[6]

Collect the rinsate as hazardous waste and add it to the designated waste container for GBR
12935.[6]

After thorough decontamination, the empty container may be disposed of as regular

laboratory waste, as per your institution's guidelines. It is good practice to puncture the

container to prevent reuse.[6][8]

4. Spill Management:

In the event of a spill, evacuate the immediate area if necessary.
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Wearing appropriate PPE, contain and absorb the spill with an inert material such as

vermiculite, sand, or earth.[4][7]

Collect the absorbed material and any contaminated cleaning supplies into a sealed, labeled

container for hazardous waste disposal.[4]

Thoroughly clean the spill area.

5. Final Disposal:

Securely seal the hazardous waste container.

Arrange for the disposal of the waste through your institution's Environmental Health and

Safety (EHS) office or a licensed chemical waste disposal company.[4][6] The recommended

method of disposal for piperazine compounds is incineration in a licensed hazardous waste

facility.[6]
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Caption: Workflow for the proper disposal of GBR 12935.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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